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Compound of Interest

Compound Name: Ethylene bromoacetate

Cat. No.: B1211380

Essential Guide to Handling Ethylene Bromoacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of Ethylene bromoacetate. Adherence to these procedures is critical to
ensure personal safety and regulatory compliance in the laboratory environment.

Ethylene bromoacetate is a highly toxic and lachrymatory chemical that poses severe health
risks.[1][2][3][4] It is fatal if swallowed, inhaled, or absorbed through the skin.[3][4][5][6] It is
also a flammable liquid and vapor.[2][3][7] This guide will provide the necessary information for
its safe handling and disposal.

Chemical and Physical Properties

A clear understanding of Ethylene bromoacetate's properties is fundamental to its safe
handling.
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Property Value

CAS Number 105-36-2

Molecular Formula C4H7BrO2

Molecular Weight 167.01 g/mol

Appearance Clear, colorless to pale yellow liquid
Boiling Point 159 °C (318 °F)

Density 1.506 g/cm3 at 25 °C (77 °F)

Flash Point 47 °C (117 °F)

Vapor Density

5.76 (Air = 1)

Hazard Identification and Classification

Ethylene bromoacetate is classified with the following hazards:

Hazard Class Category
Acute Toxicity, Oral Category 2
Acute Toxicity, Dermal Category 1
Acute Toxicity, Inhalation Category 2
Flammable Liquids Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1
Skin Sensitization Category 1

Source: Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

Operational Plan: Safe Handling of Ethylene

Bromoacetate
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A systematic approach is mandatory when working with this hazardous material. The following
steps outline the required engineering controls, personal protective equipment, and handling
procedures.

Engineering Controls

» Ventilation: All work with Ethylene bromoacetate must be conducted in a certified chemical
fume hood with sufficient local exhaust ventilation.[7]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[1][8]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical barriers against exposure.

PPE Category Specification

Wear chemical-resistant gloves. Nitrile gloves
may offer short-term protection, but it is crucial
) to consult the glove manufacturer's resistance
Hand Protection ) ) . )
guide for this specific chemical.[9] Always
inspect gloves before use and practice proper

removal technique.[2]

Wear chemical splash goggles that meet ANSI
] Z.87.1 standards.[9] A face shield must be worn
Eye & Face Protection ] - ] )
in addition to goggles when there is a risk of

splashing.[1][9]

Wear a flame-retardant lab coat over clothing
i i that covers the entire body.[9] Ensure the lab
Skin & Body Protection )
coat is buttoned.[9] Closed-toe and closed-heel

shoes are mandatory.[9]

If there is a risk of inhalation, a NIOSH-
) ) approved respirator with an appropriate
Respiratory Protection ] )
cartridge for organic vapors must be used.[9] A

full-face respirator is recommended.[10]
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Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
fume hood is functioning properly. Have all necessary materials and waste containers within
the fume hood.

» Dispensing: Use a syringe or a calibrated dispensing system to transfer the liquid. Avoid
pouring to minimize splashing and vapor generation.

o During Operation: Keep the container tightly closed when not in use.[7] Avoid contact with
skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the work area.[1]

o After Handling: Wash hands thoroughly with soap and water immediately after handling,
even if gloves were worn.[2]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[1]

Immediately remove all contaminated clothing
) and shoes.[8] Wash the affected area with
Skin Contact )
plenty of soap and water for at least 15 minutes.

[8] Seek immediate medical attention.[8]

Move the victim to fresh air immediately.[8] If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Seek immediate medical
attention.[8]
Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[8] Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[8]

Spill and Leak Response

o Evacuate: Immediately evacuate all personnel from the spill area except for those involved in
the cleanup.[1]

o Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand, earth, or vermiculite.[8][7] Do not use combustible materials.

o Collection: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.[1]

o Decontamination: Decontaminate the spill area with a suitable cleaning agent.
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Disposal Plan

Proper disposal of Ethylene bromoacetate and associated waste is a legal and safety
requirement.

Waste Segregation and Collection

e Liquid Waste: Unused or waste Ethylene bromoacetate should be collected in a dedicated,
labeled, and sealed container. Do not mix with other waste streams.

e Solid Waste: All disposable items contaminated with Ethylene bromoacetate, such as
gloves, absorbent materials, and pipette tips, must be collected in a separate, clearly labeled
hazardous waste container.[1]

Disposal Procedure

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Ethylene bromoacetate," and the associated hazards (Toxic, Flammable).

o Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.[7]

o Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[1]

Workflow for Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of Ethylene bromoacetate.
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of
Ethylene bromoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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